4-chloro-N-(3-chlorophenyl)-3-nitrobenzenesulfonamide

• Molecular Formula: C12H8Cl2N2O4S
• Molecular Weight: 347.2 g/mol
• IUPAC Name: 4-chloro-N-(3-chlorophenyl)-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C12H8Cl2N2O4S/c13-8-2-1-3-9(6-8)15-21(19,20)10-4-5-11(14)12(7-10)16(17)18/h1-7,15H
• InChI Key: ZMCBAUPTUFDUJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NS(=O)(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-]

Description

4-chloro-N-(3-chlorophenyl)-3-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C12H8Cl2N2O4S and its molecular weight is 347.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-chloro-3-nitrobenzenesulfonylchloride (1 g, 3.9 mmol), 3-chloroaniline (0.5 mL, 4.7 mmol) and pyridine (1.6 mL) in CH2Cl2 (2 mL) was stirred at room temperature. The reaction was quenched with NaHCO3 (sat aq solution, 30 mL×3). The organic phase was separated, dried (MgSO4), and filtered. The volatiles were evaporated and the residue was purified by column chromatography (SiO2, pentane:EtOAc, 4:1) to give 4-chloro-N-(3-chlorophenyl)-3-nitrobenzenesulfonamide; MS (posESI) m/z=349.2 (M+H+).